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Compound of Interest

Compound Name: (aS)-PH-797804

Cat. No.: B049361 Get Quote

Technical Support Center: (aS)-PH-797804
This guide provides researchers, scientists, and drug development professionals with technical

information and troubleshooting advice for handling (aS)-PH-797804, with a focus on its

solubility in DMSO and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving (aS)-PH-797804?

A1: The recommended solvent for creating a stock solution of (aS)-PH-797804 is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO). The compound is highly soluble in DMSO but is

insoluble in water and has limited solubility in ethanol.[1][2]

Q2: I'm having trouble dissolving (aS)-PH-797804 in DMSO. What could be the issue?

A2: Several factors can affect the dissolution of (aS)-PH-797804 in DMSO:

DMSO Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The

presence of water in your DMSO can significantly reduce the solubility of the compound.[1]

[3] Always use fresh, anhydrous DMSO from a newly opened bottle.

Temperature: Gentle warming in a water bath can aid dissolution.[1]

Agitation: Vigorous vortexing or sonication can help break up compound aggregates and

facilitate dissolution.[1][3]
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Q3: My (aS)-PH-797804 precipitated when I added it to my aqueous cell culture medium. How

can I prevent this?

A3: Direct addition of a highly concentrated DMSO stock solution to an aqueous medium can

cause the compound to precipitate. To avoid this, it is crucial to perform a serial dilution. First,

prepare a high-concentration stock solution in 100% DMSO. Then, dilute this stock solution into

your cell culture medium to the final desired working concentration. Ensure rapid mixing during

the dilution step to prevent localized high concentrations that can lead to precipitation.

Q4: How should I store my (aS)-PH-797804 stock solution?

A4: Once dissolved in DMSO, it is recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[4][5] These aliquots should be stored

at -20°C for long-term stability.[4][5][6]

Solubility Data
The solubility of (aS)-PH-797804 can vary slightly between batches and suppliers. The

following table summarizes reported solubility data.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 96 201.13 [1]

DMSO 50 104.76 [3]

DMSO 23.86 50

Ethanol 20 41.90 [1]

Water Insoluble Insoluble [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
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Weigh the Compound: Accurately weigh the desired amount of (aS)-PH-797804 powder

(Molecular Weight: 477.3 g/mol ) in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare a 10 mM stock from 1 mg of the compound, add

209.5 µL of DMSO.

Dissolve the Compound: Vortex the solution vigorously. If necessary, use an ultrasonic bath

for a few minutes to ensure complete dissolution.[3]

Storage: Aliquot the stock solution into single-use tubes and store at -20°C.

Protocol 2: Preparation of a Working Solution in Cell
Culture Media

Thaw Stock Solution: Thaw a single aliquot of the 10 mM (aS)-PH-797804 DMSO stock

solution at room temperature.

Pre-warm Media: Pre-warm the desired volume of cell culture medium to 37°C.

Dilution: Add the required volume of the DMSO stock solution to the pre-warmed media to

reach the final working concentration. For example, to prepare 10 mL of media with a final

concentration of 10 µM, add 10 µL of the 10 mM stock solution.

Mix Thoroughly: Immediately after adding the stock solution, mix the media well by gentle

inversion or pipetting to ensure homogeneity and prevent precipitation.

Use Immediately: It is recommended to use the prepared working solution immediately for

your experiments.

Mechanism of Action: p38 MAPK Signaling Pathway
(aS)-PH-797804 is a potent and selective ATP-competitive inhibitor of p38α and p38β mitogen-

activated protein kinases (MAPK).[3][7] The p38 MAPK signaling cascade is activated by

cellular stressors and inflammatory cytokines, leading to the production of downstream

inflammatory mediators like TNF-α and IL-6.[8][9] By inhibiting p38 MAPK, (aS)-PH-797804
effectively blocks this inflammatory response.[1][4]
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Caption: p38 MAPK signaling pathway and the inhibitory action of (aS)-PH-797804.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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